![molecular formula C15H17NO2 B030621 N-Boc-2-naphthylamine CAS No. 454713-45-2](/img/structure/B30621.png)
N-Boc-2-naphthylamine
Overview
Description
N-Boc-2-naphthylamine, also known as benzyloxycarbonyl-2-naphthylamine, is an organic compound used in organic synthesis and in the development of pharmaceuticals. It is a white solid that is insoluble in water and is used as a reagent in chemical reactions. This compound is a versatile compound that has a wide range of applications in the synthesis of pharmaceuticals, polymers, and other materials.
Scientific Research Applications
Imaging and Monitoring of Lipid Droplets : N-Boc-2-naphthylamine derivatives are used to image lipid droplets and monitor their growth in cells, which is significant for research in chemistry, biology, and materials science (Su et al., 2019).
Study of Carcinogens and Mutagens : N-hydroxy-2-naphthylamine (NOH-2NA), an active metabolite, induces chromosomal aberrations in V79 Chinese hamster cells. This finding is crucial for understanding the mechanisms of occupational bladder carcinogens (Ochi & Kaneko, 1989).
Rubber Industry Antioxidant : N-Phenyl-2-naphthylamine (P2NA) serves as an antioxidant in the rubber industry to protect against flex-cracking. However, it can be converted into 2NA, a potent bladder carcinogen (Marek et al., 2017).
Metabolic Studies : Repeated administration of N-Phenyl-2-Naphthylamine enhances its own metabolism in rats, which is relevant for studies on plastic and rubber antioxidants (Laham & Potvin, 1983).
Initiation of Carcinogenesis : N-hydroxy-1-naphthylamine can initiate urinary bladder carcinogenesis through the formation of promutagenic lesions in DNA (Kadlubar, Miller, & Miller, 1978).
Impact on Photosynthesis : N-phenyl-2-naphthylamine disrupts photosynthesis and triggers reactive oxygen species synthesis in Chlorella vulgaris, demonstrating its phytotoxic properties (Qian et al., 2009).
Carcinogenicity Studies : Due to its wide use and human exposure, N-Phenyl-2-naphthylamine has been the subject of extensive toxicology and carcinogenesis studies (Abdo, 1988).
Applications in Organic Electronics : N-Phenyl-2-naphthylamine-based compounds like NPB and 2TNATA are utilized in organic light-emitting diodes as electron transporting materials (Tse, Kwok, & So, 2006).
Synthesis for Research Purposes : N-Phenyl-2-naphthylamine can be synthesized for various research applications, highlighting its versatility in scientific studies (Walker & Hathway, 1976).
Mechanism of Action
Target of Action
N-Boc-2-naphthylamine is primarily used as a biochemical in the synthesis of biphenyl-carbamate . It is an organic compound that serves as a key intermediate in various organic synthesis processes .
Mode of Action
The mode of action of this compound involves its role as a protecting group for amines in organic synthesis . The tert-butoxycarbonyl (Boc) group in this compound is widely used for the protection of amine groups due to its extreme stability towards catalytic hydrogenolysis and resistance to basic and nucleophilic conditions . This Boc group can be selectively removed under certain conditions, such as the use of oxalyl chloride in methanol .
Biochemical Pathways
This compound is involved in the Friedländer annulation, a chemical reaction used for the synthesis of quinolines . In this process, it can lead to the formation of quinolines and quinoline-2(1H)-ones under basic conditions mediated by urea/KOH . These products have diverse biological properties, making them targets in therapeutic and medicinal research .
Result of Action
The result of this compound’s action is the formation of structurally diverse compounds. For instance, it can lead to the synthesis of quinolines and quinoline-2(1H)-ones , which are compounds with potential anti-inflammatory, antimicrobial, antioxidant, or antitumor activity .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the deprotection of the N-Boc group can be achieved under room temperature conditions . Moreover, the synthesis of quinolines and quinoline-2(1H)-ones from this compound derivatives can occur under basic conditions mediated by urea/KOH . Therefore, the reaction conditions, including temperature and pH, can significantly influence the compound’s action, efficacy, and stability.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl N-naphthalen-2-ylcarbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2/c1-15(2,3)18-14(17)16-13-9-8-11-6-4-5-7-12(11)10-13/h4-10H,1-3H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZFIXUGFEFRFQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC2=CC=CC=C2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10589432 | |
Record name | tert-Butyl naphthalen-2-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10589432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
454713-45-2 | |
Record name | tert-Butyl naphthalen-2-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10589432 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the main application of N-Boc-2-naphthylamine as described in the provided research?
A1: The research primarily focuses on using this compound as a building block for synthesizing more complex molecules. Specifically, the paper describes its use in producing acyl derivatives and subsequently transforming those into benzoquinazolines and benzoquinazolinones. [] These heterocyclic compounds are important structural motifs found in various bioactive molecules, making them relevant for medicinal chemistry research.
Q2: How is this compound modified to create the acyl derivatives described in the paper?
A2: The researchers utilize the reactivity of lithiated N-Boc naphthylamines. [] They first treat this compound with a strong base to deprotonate it and generate the corresponding lithiated species. This nucleophilic species can then react with various electrophiles, including acyl chlorides (like AcCl, PivCl, iPrCOCl), anhydrides (Ac2O), esters (AcOEt), and even Wienreb amides, to yield a diverse range of acyl this compound derivatives. This approach showcases the versatility of this compound as a starting material in organic synthesis.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.